3,4-dimethoxy-N'-(2-methoxybenzoyl)benzohydrazide

• IUPAC Name: 3,4-dimethoxy-N'-(2-methoxybenzoyl)benzohydrazide
• InChI: InChI=1S/C17H18N2O5/c1-22-13-7-5-4-6-12(13)17(21)19-18-16(20)11-8-9-14(23-2)15(10-11)24-3/h4-10H,1-3H3,(H,18,20)(H,19,21)
• InChI Key: OUYXKCJCBWMVOB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NNC(=O)C2=CC=CC=C2OC)OC
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol

Description

3,4-dimethoxy-N'-(2-methoxybenzoyl)benzohydrazide, also known as DM-MBZHB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3,4-dimethoxy-N'-(2-methoxybenzoyl)benzohydrazide is not fully understood, but it is believed to involve the formation of a complex between the compound and metal ions. This complex formation can lead to the generation of reactive oxygen species, which can induce cell death in cancer cells.
Biochemical and Physiological Effects
3,4-dimethoxy-N'-(2-methoxybenzoyl)benzohydrazide has been found to have a number of biochemical and physiological effects. In addition to its potential anti-cancer activity, 3,4-dimethoxy-N'-(2-methoxybenzoyl)benzohydrazide has been found to have antioxidant properties and may help protect against oxidative stress. It has also been found to have anti-inflammatory activity and may help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,4-dimethoxy-N'-(2-methoxybenzoyl)benzohydrazide is its fluorescent properties, which make it a useful tool for detecting metal ions in lab experiments. However, one limitation of 3,4-dimethoxy-N'-(2-methoxybenzoyl)benzohydrazide is that it is relatively unstable and can degrade over time, which can affect its effectiveness as a probe.

Future Directions

There are several future directions for research on 3,4-dimethoxy-N'-(2-methoxybenzoyl)benzohydrazide. One area of interest is its potential as an anti-cancer agent, and further studies are needed to fully understand its mechanism of action and to determine its effectiveness in treating different types of cancer. Additionally, further research is needed to explore its potential applications in other areas, such as imaging and sensing.

Synthesis Methods

3,4-dimethoxy-N'-(2-methoxybenzoyl)benzohydrazide can be synthesized through the reaction between 3,4-dimethoxybenzohydrazide and 2-methoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in a solvent such as dichloromethane or ethyl acetate, and the product is obtained through crystallization.

Scientific Research Applications

3,4-dimethoxy-N'-(2-methoxybenzoyl)benzohydrazide has been studied for its potential applications in various fields of scientific research. One of the main areas of interest is its use as a fluorescent probe for detecting metal ions such as copper and iron. 3,4-dimethoxy-N'-(2-methoxybenzoyl)benzohydrazide has also been studied for its potential as an anti-cancer agent, as it has been found to induce cell death in cancer cells.